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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B3044200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, stability, and

handling of o-Toluic acid-13C, a stable isotope-labeled compound crucial for a variety of

research applications, including its use as an internal standard in quantitative analyses by

nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and

liquid chromatography-mass spectrometry (LC-MS).[1]

Core Physical and Chemical Properties
o-Toluic acid-13C, also known as 2-Methylbenzoic acid-13C, is a solid, white to off-white

crystalline compound at room temperature.[2][3] The incorporation of a 13C isotope provides a

distinct mass signature, facilitating its use as a tracer and internal standard in metabolic flux

analysis and therapeutic drug monitoring.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of o-Toluic acid-13C
and its unlabeled counterpart.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3044200?utm_src=pdf-interest
https://www.benchchem.com/product/b3044200?utm_src=pdf-body
https://www.medchemexpress.com/o-toluic-acid-13c.html
https://www.benchchem.com/product/b3044200?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/c/-/c-5609_2.pdf
https://www.evergreensinochem.com/blog/what-are-the-physical-properties-of-o-toluic-acid-200019.html
https://www.medchemexpress.com/o-toluic-acid-13c.html
https://www.benchchem.com/product/b3044200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₇¹³CH₈O₂ [2]

Molecular Weight 137.16 g/mol

CAS Number 70838-82-3

Unlabeled CAS Number 118-90-1

Physical State Solid

Appearance
White to off-white crystalline

solid

Melting Point 102 - 105 °C (216 - 221 °F)

Boiling Point 258 - 259 °C (496 - 498 °F)

Water Solubility 1.2 g/L

Density
Approximately 1.062 g/cm³ at

25 °C

Flash Point 148 °C (298 °F)

Auto-ignition Temp. 495 °C (923 °F)

Log P (octanol/water) 2.46

Stability and Storage
o-Toluic acid-13C is a stable compound under recommended storage conditions. For long-

term viability, it is advised to store the compound at room temperature in a dry, cool, and well-

ventilated area. The container should be kept tightly closed to prevent contamination. After a

period of three years, it is recommended to re-analyze the compound for chemical purity before

use.

Incompatible Materials: To ensure stability, avoid contact with strong oxidizing agents, strong

bases, and strong acids/alkalis.
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Hazardous Decomposition Products: Under fire conditions, o-Toluic acid-13C may decompose

to produce carbon oxides (carbon monoxide and carbon dioxide).

Experimental Protocols and Handling
Given its applications as an internal standard, proper handling and protocol design are

paramount for accurate and reproducible results.

Safety and Handling Precautions
When handling o-Toluic acid-13C, it is essential to use appropriate personal protective

equipment (PPE) to avoid contact with skin and eyes, and to prevent the formation of dust and

aerosols.

Engineering Controls: Use in a well-ventilated area, preferably with a mechanical exhaust or

a laboratory fume hood.

Eye Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Handle with gloves and dispose of them properly after use.

Skin and Body Protection: Wear impervious clothing. The type of protective equipment

should be selected based on the concentration and amount of the substance at the specific

workplace.

Respiratory Protection: If there is a risk of inhalation, use a suitable respirator.

In case of accidental exposure, follow standard first-aid measures:

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Rinse mouth with water and consult a physician. Never give anything by mouth to

an unconscious person.
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Representative Experimental Workflow: Quantitative
Analysis using LC-MS
The following is a generalized workflow for the use of o-Toluic acid-13C as an internal

standard for the quantification of unlabeled o-Toluic acid in a biological matrix.

Standard and Sample Preparation:

Prepare a stock solution of o-Toluic acid-13C in a suitable organic solvent (e.g., methanol

or acetonitrile).

Create a series of calibration standards by spiking known concentrations of unlabeled o-

Toluic acid into the blank biological matrix.

Add a fixed concentration of the o-Toluic acid-13C internal standard solution to all

calibration standards, quality control samples, and unknown samples.

Perform a sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-

phase extraction) to remove interferences from the biological matrix.

Evaporate the solvent and reconstitute the residue in the mobile phase.

LC-MS Analysis:

Inject the prepared samples onto a suitable liquid chromatography (LC) system coupled to

a mass spectrometer (MS).

Use an appropriate LC column (e.g., C18) and mobile phase to achieve chromatographic

separation of o-Toluic acid from other matrix components.

Set up the mass spectrometer to monitor the specific mass-to-charge ratios (m/z) for both

unlabeled o-Toluic acid and o-Toluic acid-13C.

Data Processing:

Integrate the peak areas for both the analyte (unlabeled o-Toluic acid) and the internal

standard (o-Toluic acid-13C).
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Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of o-Toluic acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
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Figure 1: Experimental Workflow for Quantitative Analysis using o-Toluic Acid-13C as an Internal Standard
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Caption: Workflow for quantitative analysis using o-Toluic acid-13C.
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Logical Relationship Diagram for Stability
Considerations

Figure 2: Stability Considerations for o-Toluic Acid-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3044200#o-toluic-acid-13c-physical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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